![molecular formula C24H19BrN2O3 B3039084 [3,4-Bis(4-methoxyphenyl)pyrazol-1-yl]-(4-bromophenyl)methanone CAS No. 956797-56-1](/img/structure/B3039084.png)
[3,4-Bis(4-methoxyphenyl)pyrazol-1-yl]-(4-bromophenyl)methanone
Overview
Description
“[3,4-Bis(4-methoxyphenyl)pyrazol-1-yl]-(4-bromophenyl)methanone” is a chemical compound with the molecular formula C24H19BrN2O3 . It has a molecular weight of 463.32 . The compound is part of the phenylpyrazoles class .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazole ring bound to two methoxyphenyl groups and a bromophenyl group . The exact spatial arrangement of these groups would require more detailed structural analysis, such as X-ray crystallography, which is not available in the retrieved data.Physical And Chemical Properties Analysis
This compound has a molecular weight of 463.32 . Other physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved data.Scientific Research Applications
Organic Synthesis and Derivatives Development : Research has demonstrated the use of related pyrazole derivatives in the synthesis of novel compounds. For instance, Mabkhot, Kheder, and Al-Majid (2010) described the synthesis of bis(2-(1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile) and other derivatives incorporating thieno-[2,3-b]thiophene moieties, highlighting the versatility and potential of pyrazole-based compounds in creating new chemical entities (Mabkhot et al., 2010).
Antimicrobial and Antifungal Properties : Kumar et al. (2012) synthesized a series of pyrazolyl methanones and found that they exhibited significant antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole. The presence of a methoxy group in these compounds was associated with higher antimicrobial efficacy (Kumar et al., 2012). Similarly, Lv et al. (2013) synthesized novel pyrazolyl methanone derivatives and observed promising antifungal activity, particularly with specific substituents like 4-chlorophenyl and 4-fluorophenyl (Lv et al., 2013).
Cancer Research : Radhika et al. (2020) explored pyrazoline incorporated isoxazole derivatives for anticancer properties. They found that certain compounds exhibited potent activity against human breast cancer cell lines, demonstrating the potential of pyrazole derivatives in cancer treatment (Radhika et al., 2020).
Chemical Structure Analysis : The work of Swamy et al. (2013) on isomorphous structures related to pyrazolyl methanone compounds underscores the importance of understanding chemical structure and properties for potential applications in material science and pharmaceuticals (Swamy et al., 2013).
properties
IUPAC Name |
[3,4-bis(4-methoxyphenyl)pyrazol-1-yl]-(4-bromophenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19BrN2O3/c1-29-20-11-5-16(6-12-20)22-15-27(24(28)18-3-9-19(25)10-4-18)26-23(22)17-7-13-21(30-2)14-8-17/h3-15H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHCHQRQKYDVFHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN(N=C2C3=CC=C(C=C3)OC)C(=O)C4=CC=C(C=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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